molecular formula C14H20N2O B8768147 N,N-dimethyl-4-phenylpiperidine-4-carboxamide

N,N-dimethyl-4-phenylpiperidine-4-carboxamide

Cat. No.: B8768147
M. Wt: 232.32 g/mol
InChI Key: JJZKYGDMIZQQAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-dimethyl-4-phenylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C14H20N2O and its molecular weight is 232.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H20N2O

Molecular Weight

232.32 g/mol

IUPAC Name

N,N-dimethyl-4-phenylpiperidine-4-carboxamide

InChI

InChI=1S/C14H20N2O/c1-16(2)13(17)14(8-10-15-11-9-14)12-6-4-3-5-7-12/h3-7,15H,8-11H2,1-2H3

InChI Key

JJZKYGDMIZQQAR-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)C1(CCNCC1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

8.1 g of triethylamine and then 4.9 g of dimethylamine hydrochloride are added to a solution of 6.11 g of the compound obtained in step A of PREPARATION 1.21 in 20 ml of DCM and 20 ml of DMF. The mixture is cooled in an ice bath, 9.73 g of BOP are added and the mixture is left stirring for 3 hours while allowing the temperature to rise to RT. The mixture is concentrated under vacuum, the residue is extracted with ether, the organic phase is washed with water, with a pH 2 buffer solution, with 10% NaOH solution, with water and with saturated NaCl solution and dried over MgSO4 and the solvent is evaporated off under vacuum. 6.45 g of the expected product are obtained.
Quantity
8.1 g
Type
reactant
Reaction Step One
Quantity
4.9 g
Type
reactant
Reaction Step One
[Compound]
Name
compound
Quantity
6.11 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
9.73 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
reactant
Reaction Step Three

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